Cas no 26347-19-3 (3(2H)-Isoxazolone, 2,5-dimethyl-)

• Product Name: 3(2H)-Isoxazolone, 2,5-dimethyl-
• CAS No: 26347-19-3
• MF: C₅H₇NO₂
• MW: 113.114581346512
• CID: 1427146
• Update Time: 2024-08-15

3(2H)-Isoxazolone, 2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isoxazolone, 2,5-dimethyl-
• 2,5-dimethyl-4-isothiazolin-3-one

• Inchi： 1S/C5H7NO2/c1-4-3-5(7)6(2)8-4/h3H,1-2H3
• InChI Key： GJMOQRFSCLJMJT-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=O)N1C

Computed Properties

• Exact Mass: 113.04771

Experimental Properties

• Density: 1.147±0.06 g/cm3(Predicted)
• Melting Point: 25-30 °C
• Boiling Point: 132.9±23.0 °C(Predicted)
• PSA: 29.54
• pka: -2.14±0.40(Predicted)